Chicken AvBD4

Specification

Introduction

Biological Classification and Structure

Classification Within the Defensin Family

Defensins represent a class of antimicrobial peptides in vertebrates that function as the first line of innate immunity with potent antimicrobial and immunomodulatory activities. Chickens express 14 avian β-defensins (AvBDs), numbered AvBD1 through AvBD14. These peptides are widely distributed throughout chicken tissues and provide critical protection against microbial invasion. Unlike mammals, which express α-, β-, and θ-defensins, chickens only express β-defensins, making these peptides particularly important in avian immune defense systems.

Distribution and Expression Patterns

Tissue Distribution

AvBD4, along with other avian β-defensins, is widely expressed throughout the chicken body, including the liver, spleen, and gastrointestinal (GI) tract. The expression patterns of AvBD4 vary across different tissues, suggesting tissue-specific regulation and potentially specialized functions in different anatomical locations.

Antimicrobial Properties

Antibacterial Activity

Synthetic AvBD4 (sAvBD4) demonstrates significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values vary depending on the bacterial species, indicating different levels of susceptibility. Table 1 summarizes the antibacterial activity of sAvBD4 against various bacterial pathogens.

Table 1: Antibacterial Activity of sAvBD4 Against Various Bacterial Pathogens

Bacterial Pathogen	Classification	MIC (μg/ml)	MBC (μg/ml)
Staphylococcus epidermidis	Gram-positive	25	50
Klebsiella pneumonia	Gram-negative	25	50
Shigella sonnei	Gram-negative	25	50
Methicillin-Resistant Staphylococcus aureus (MRSA)	Gram-positive	50	100
Micrococcus luteus	Gram-positive	50	100
Salmonella typhimurium	Gram-negative	50	100
Escherichia coli	Gram-negative	50	100
Streptococcus bovis	Gram-positive	100	200
Enterococcus faecalis	Gram-positive	100	200

The minimum bactericidal concentration (MBC) values for sAvBD4 are typically two-fold higher than the corresponding MIC values, ranging from 50-200 μg/ml. This indicates that slightly higher concentrations are needed to kill bacteria completely compared to merely inhibiting their growth.

Antifungal Activity

Beyond its antibacterial properties, sAvBD4 also exhibits significant antifungal activity against both unicellular and multicellular fungi. The peptide demonstrates both inhibitory and fungicidal effects against various fungal species. Table 2 details the antifungal activity of sAvBD4.

Table 2: Antifungal Activity of sAvBD4 Against Fungal Pathogens

Fungal Pathogen	MIC (μg/ml)	MFC (μg/ml)
Candida albicans	25	>50
Aspergillus flavus	50	>50
Aspergillus niger	100	>100

The minimum fungicidal concentration (MFC) values are generally higher than the MIC values, indicating that higher concentrations are required for fungicidal effects compared to fungistatic effects.

Killing Kinetics

Studies on the killing kinetics of sAvBD4 provide insights into how quickly this peptide can neutralize different pathogens. Against MRSA, sAvBD4 showed a faster decline in bacterial viability compared to sAvBD10 during the second and third hours of application, despite similar efficacy during the first hour.

In contrast, for E. coli, sAvBD4 demonstrated similar efficacy to sAvBD10 during the first hour but was less effective for the remaining two hours. Against C. albicans, sAvBD4 consistently showed lower efficacy compared to sAvBD10 throughout the observation period. These findings suggest that the killing kinetics of sAvBD4 are both pathogen-specific and time-dependent.

Factors Affecting Antimicrobial Activity

Genetic and Evolutionary Aspects

Evolutionary Significance

Defensins represent an ancient form of innate immunity, with β-defensins being particularly conserved across vertebrate species. The presence of 14 distinct AvBDs in chickens, including AvBD4, suggests selective pressures have favored the expansion and diversification of these genes in avian lineages. The specific evolutionary trajectory of AvBD4 reflects its importance in chicken innate immunity, potentially adapting to the unique pathogenic challenges faced by these birds.